Cas no 1807939-03-2 (2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester)
2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester
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- Inchi: 1S/C12H13BrO3/c1-15-12(14)7-4-10-2-5-11(6-3-10)16-9-8-13/h2-7H,8-9H2,1H3
- InChI Key: AHJLWGDEBQDQCV-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C=CC1=CC=C(OCCBr)C=C1
2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-137913-0.05g |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 0.05g |
$431.0 | 2023-02-15 | ||
| Enamine | EN300-137913-0.1g |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 0.1g |
$451.0 | 2023-02-15 | ||
| Enamine | EN300-137913-0.25g |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 0.25g |
$472.0 | 2023-02-15 | ||
| Enamine | EN300-137913-0.5g |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 0.5g |
$493.0 | 2023-02-15 | ||
| Enamine | EN300-137913-1.0g |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 1.0g |
$513.0 | 2023-02-15 | ||
| Enamine | EN300-137913-2.5g |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 2.5g |
$1008.0 | 2023-02-15 | ||
| Enamine | EN300-137913-5.0g |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 5.0g |
$1488.0 | 2023-02-15 | ||
| Enamine | EN300-137913-10.0g |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 10.0g |
$2209.0 | 2023-02-15 | ||
| Enamine | EN300-137913-50mg |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 50mg |
$431.0 | 2023-09-30 | ||
| Enamine | EN300-137913-100mg |
methyl 3-[4-(2-bromoethoxy)phenyl]prop-2-enoate |
1807939-03-2 | 100mg |
$451.0 | 2023-09-30 |
2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester Related Literature
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester
Comprehensive Overview of 2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester (CAS No. 1807939-03-2)
2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester (CAS No. 1807939-03-2) is a specialized organic compound that has garnered attention in the field of polymer chemistry and material science. This ester derivative is particularly notable for its unique molecular structure, which combines a phenyl group with a bromoethoxy side chain, making it a valuable intermediate in the synthesis of advanced materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in coatings, adhesives, and specialty polymers.
The chemical structure of 2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester features a reactive acrylate group, which allows it to participate in polymerization reactions. This property is particularly useful in the development of UV-curable resins and other high-performance materials. The presence of the bromoethoxy moiety further enhances its versatility, enabling modifications that can tailor the compound for specific industrial needs. As sustainability and eco-friendly materials become a focal point in research, this compound is being explored for its role in green chemistry initiatives.
One of the most discussed topics in the context of 2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester is its potential use in biomedical applications. Recent studies have investigated its incorporation into drug delivery systems and biodegradable polymers, aligning with the growing demand for innovative healthcare solutions. The compound’s ability to form stable yet degradable linkages makes it a candidate for controlled-release formulations, a hot topic in pharmaceutical research.
From a commercial perspective, the demand for 2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester is driven by its utility in the production of specialty coatings. These coatings are prized for their durability and resistance to environmental factors, making them ideal for automotive and aerospace industries. Additionally, the compound’s role in adhesive formulations has been highlighted in recent market reports, with manufacturers seeking alternatives to traditional petrochemical-based products.
In the realm of academic research, CAS No. 1807939-03-2 is frequently cited in studies focusing on photopolymerization and cross-linking reactions. Its unique reactivity profile allows scientists to explore new pathways for creating materials with customized properties. This aligns with the broader trend of personalized and functional materials, which are increasingly relevant in sectors like electronics and renewable energy.
Safety and handling of 2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines when working with this chemical.
Looking ahead, the future of 2-Propenoic acid, 3-[4-(2-bromoethoxy)phenyl]-, methyl ester appears promising, with ongoing research exploring its potential in nanotechnology and smart materials. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in the development of next-generation materials. Its versatility and adaptability make it a subject of enduring interest for scientists and engineers alike.
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